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Compound of Interest

Compound Name: Tanacin

Cat. No.: B1234691

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
extraction of Tanacin, a sesquiterpene lactone, from various species of the Tanacetum genus.
The information compiled herein is intended to guide researchers in the isolation and
guantification of this bioactive compound for further pharmacological investigation and drug
development.

Introduction to Tanacin and Tanacetum Species

The genus Tanacetum (family Asteraceae) encompasses a diverse group of aromatic perennial
herbs, many of which have a long history of use in traditional medicine. These plants are rich
sources of a wide array of bioactive secondary metabolites, including sesquiterpene lactones,
flavonoids, and essential oils. Tanacin, a specific sesquiterpene lactone, has been identified in
species such as Tanacetum alyssifolium. Sesquiterpene lactones as a class are known for their
broad spectrum of biological activities, including anti-inflammatory, anticancer, and
antimicrobial properties. A prominent and well-studied sesquiterpene lactone from Tanacetum
parthenium (feverfew) is Parthenolide, which is known to exert its effects through modulation of
signaling pathways such as NF-kB. Given the structural similarities and shared biosynthetic
origins, the protocols for extracting sesquiterpene lactones can be adapted for the isolation of
Tanacin.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1234691?utm_src=pdf-interest
https://www.benchchem.com/product/b1234691?utm_src=pdf-body
https://www.benchchem.com/product/b1234691?utm_src=pdf-body
https://www.benchchem.com/product/b1234691?utm_src=pdf-body
https://www.benchchem.com/product/b1234691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Data Presentation: Quantitative Analysis of
Extractions

The following tables summarize quantitative data from various studies on the extraction of
bioactive compounds from Tanacetum species. This information provides a comparative basis

for selecting appropriate extraction methods and solvents.

Table 1: Extraction Yields from Tanacetum Species Using Different Methods and Solvents
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Tanacetum Extraction .
. Plant Part Solvent Yield (%) Reference
Species Method
) 50% Aqueous
T. vulgare Leaves Maceration 18- 20
Ethanol
) 50% Aqueous
T. vulgare Flowers Maceration 8-16
Ethanol
T. vulgare Flowers Maceration 70% Ethanol -
Methanol +
T. vulgare Flowers Maceration Trifluoroaceti 22.65 + 0.68
c Acid
Petroleum
) Petroleum
T. gracile Whole Plant Ether 4.08
) Ether
Extraction
Hydrodistillati
T. angulatum Leaves Water 0.4 (viw)
on
Hydrodistillati
T. angulatum Flowers Water 0.02 (viw)
on
Hydrodistillati
T. canacens Leaves Water 0.4 (viw)
on
Hydrodistillati
T. canacens Flowers Water 0.02 (viw)
on
] Hydrodistillati
T. pinnatum Leaves Water 0.05 (viw)
on
) Hydrodistillati
T. pinnatum Flowers Water 0.2 (viw)

on

Table 2: Content of Bioactive Compounds in Tanacetum Extracts
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Compound
Tanacetum
. Plant Part Class/ICompou Content Reference
Species
nd
135-219 mg
T. vulgare Leaves Total Phenols
GAE/g
127 - 155 mg
T. vulgare Flowers Total Phenols
GAE/g
] up to 28 mg
T. vulgare Leaves Total Flavonoids
QE/g
] at least 15 mg
T. vulgare Flowers Total Flavonoids
QE/g
Total Phenolic up to 31 mg
T. vulgare Leaves )
Acids CAF/g
Total Phenolic at least 11 mg
T. vulgare Flowers .
Acids CAF/g
Luteolin-7-
T. vulgare - ) 550.80 mg/kg
glucoside
T. vulgare - Chlorogenic acid  5945.40 mg/kg
T. vulgare - Rosmarinic acid 661.31 mg/kg
) Total 67.41 mg
T. parthenium Flowers
Polyphenols GAE/mL
19.33 mg
T. parthenium Flowers Total Flavonoids catechin
equivalent/mL
] ] ] 54.41 mg
T. parthenium Aerial Parts Total Terpenoids )
linalool/mL

Experimental Protocols
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The following protocols are generalized methodologies for the extraction and isolation of
Tanacin, based on established procedures for sesquiterpene lactones from Tanacetum
species.

Protocol 1: Maceration for General Bioactive Compound
Extraction

This protocol is suitable for a broad extraction of various phytochemicals, including
sesquiterpene lactones.

Materials:

Dried and powdered plant material (Tanacetum sp.)

70% Ethanol

Whatman No. 1 filter paper

Rotary evaporator

Glass beakers and flasks

Procedure:

» Weigh 100 g of the dried, powdered plant material.

» To cite this document: BenchChem. [Application Notes and Protocols for the Extraction of
Tanacin from Tanacetum Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234691#protocol-for-tanacin-extraction-from-
tanacetum-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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